Cas no 113251-17-5 (1H-2-Benzopyran-1-one, 3-(3-bromopropoxy)-4-chloro-)

• Product Name: 1H-2-Benzopyran-1-one, 3-(3-bromopropoxy)-4-chloro-
• CAS No: 113251-17-5
• MF: C₁₂H₁₀BrClO₃
• MW: 317.563002109528
• CID: 1201369
• Update Time: 2024-08-04

1H-2-Benzopyran-1-one, 3-(3-bromopropoxy)-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-(3-bromopropoxy)-4-chloro-

• Inchi： 1S/C12H10BrClO3/c13-6-3-7-16-12-10(14)8-4-1-2-5-9(8)11(15)17-12/h1-2,4-5H,3,6-7H2
• InChI Key： DVUSGAIXFUVGBU-UHFFFAOYSA-N
• SMILES： C1(OCCCBr)OC(=O)C2=CC=CC=C2C=1Cl

Computed Properties

• Exact Mass: 315.9502
• Monoisotopic Mass: 315.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Melting Point: 95-97 °C
• Boiling Point: 444.5±45.0 °C(Predicted)
• PSA: 35.53